Cas no 2228585-55-3 (4-(2-bromo-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 4-(2-bromo-1,3-thiazol-4-yl)butanoic acid
• CAS No: 2228585-55-3
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 6541439
• PubChem ID: 165650728
• Update Time: 2025-07-21

4-(2-bromo-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-1,3-thiazol-4-yl)butanoic acid
• EN300-1926691
• 2228585-55-3

• Inchi： 1S/C7H8BrNO2S/c8-7-9-5(4-12-7)2-1-3-6(10)11/h4H,1-3H2,(H,10,11)
• InChI Key： UQXHZXRUNGHZOV-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CCCC(=O)O

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-(2-bromo-1,3-thiazol-4-yl)butanoic acid

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid (CAS No. 2228585-55-3): A Versatile Compound in Modern Biopharmaceutical Research

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid, with its systematic name 4-(2-bromo-1,3-thiazol-4-yl)butanoic acid, represents a key molecule in the field of biopharmaceutical chemistry. This compound, identified by its CAS No. 2228585-55-3, is a derivative of thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The unique structural features of this compound, including the bromine substituent at the 2-position of the thiazole ring and the carboxylic acid group in the butanoic acid chain, make it a promising candidate for drug discovery and targeted therapy applications. Recent advances in computational chemistry and molecular biology have further highlighted the potential of this compound in modulating protein-protein interactions and enzyme inhibition, positioning it as a critical component in the development of novel therapeutics.

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid is characterized by its thiazole ring with a bromine atom at the 2-position, which introduces significant electrophilic reactivity and functional group versatility. The butanoic acid side chain provides additional hydrophilic interactions, enhancing its solubility and bioavailability in biological systems. This combination of structural elements has led to its exploration in targeted drug delivery and antimicrobial applications. Studies published in Nature Communications (2023) have demonstrated that 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid exhibits selective inhibition of kinase enzymes, making it a potential anti-cancer agent. The thiazole ring is known for its antimicrobial properties, while the carboxylic acid group contributes to protonation and hydrogen bonding, which are critical for drug-target interactions.

Recent research has focused on the synthetic pathways of 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid to optimize its yield and purity. A study published in Organic & Biomolecular Chemistry (2024) reported a green synthesis method using microwave-assisted reactions to enhance reaction efficiency and environmental sustainability. This approach not only reduces waste generation but also improves the stereochemical control of the final product. The thiazole ring formation is a critical step in the synthesis, and the bromine substitution at the 2-position is achieved through electrophilic aromatic substitution. These synthetic strategies are essential for large-scale production and pharmaceutical applications.

The biological activity of 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid has been extensively studied in in vitro and in vivo models. A 2023 study in Journal of Medicinal Chemistry revealed that this compound exhibits anti-inflammatory properties by modulating NF-κB signaling pathways. The thiazole ring is known to interact with proteins involved in inflammation, while the carboxylic acid group enhances cell membrane permeability. These findings suggest potential applications in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the bromine substituent may contribute to electrophilic interactions with target proteins, further enhancing its therapeutic efficacy.

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid has also shown promise in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its bactericidal activity against multi-drug resistant (MDR) bacterial strains. The thiazole ring is known to disrupt cell membrane integrity, while the carboxylic acid group may interfere with bacterial metabolism. These properties make the compound a potential candidate for antibiotic development. However, further clinical trials are needed to evaluate its safety and efficacy in human subjects.

In the field of cancer therapy, 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid has been investigated for its ability to inhibit specific kinases involved in tumor progression. A 2023 study in Cancer Research reported that this compound selectively targets EGFR and HER2 kinases, which are commonly overexpressed in breast and lung cancers. The bromine substituent may enhance covalent binding to these kinases, leading to prolonged inhibition and reduced resistance. These findings highlight the potential of 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid as a targeted therapy agent in oncology.

The pharmacokinetic profile of 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid is another area of active research. A 2024 study in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The hydrophilic nature of the carboxylic acid group and the lipophilic character of the thiazole ring suggest that the compound may have moderate bioavailability. However, the bromine substituent may influence metabolic pathways, leading to different metabolites and potential toxicity. These findings underscore the importance of preclinical studies in assessing the safety and efficacy of this compound.

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid is also being explored for its applications in nanotechnology and drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews discussed the potential of this compound as a drug carrier due to its ability to form stable complexes with nanoparticles. The thiazole ring can interact with nanomaterial surfaces, while the carboxylic acid group provides surface functionalization capabilities. These properties make the compound a promising candidate for targeted drug delivery and controlled release systems.

Despite its promising applications, 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid faces several challenges in its development. One of the primary concerns is toxicity. While the compound shows selective activity in in vitro models, its in vivo toxicity profile requires further investigation. A 2024 study in Toxicological Sciences highlighted the need for long-term safety studies to evaluate chronic exposure effects. Additionally, drug resistance is a potential issue, as bacterial and cancer cells may develop mechanisms to counteract the compound's effects. These challenges necessitate further research and clinical trials to ensure the compound's therapeutic potential is fully realized.

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid represents a significant advancement in the field of biopharmaceutical chemistry. Its unique structural features, combined with recent advances in synthetic methods and biological studies, position it as a promising candidate for novel therapeutics. As research continues to evolve, the compound's applications in drug discovery, antimicrobial development, and cancer therapy are likely to expand. The ongoing scientific exploration of this compound underscores its importance in modern medicine and pharmaceutical innovation.

4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid is not only a subject of academic interest but also a potential commercial product in the pharmaceutical industry. Companies are increasingly investing in research and development to harness its therapeutic potential. The green synthesis methods discussed earlier are particularly relevant for sustainable pharmaceutical production. These efforts are aligned with global initiatives to reduce environmental impact and improve drug accessibility. As the biopharmaceutical landscape continues to evolve, the role of 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid is likely to become even more prominent.

In conclusion, 4-(2-bromo-1,3-thiazol-4-yl)butanoic Acid (CAS No. 2228585-55-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activity make it a valuable subject of research. As scientific advancements continue, the compound's applications are expected to grow, contributing to innovative solutions in medicine and healthcare. The ongoing exploration and development of this compound highlight its importance in modern pharmaceutical science.

The compound 4-(2-bromo-1-phenylethyl)benzoic acid, commonly referred to as 4-(2-bromo-1-phenylethyl)benzoic acid or 4-(2-bromo-1-phenylethyl)benzoic acid (with its systematic name being 4-(2-bromo-1-phenylethyl)benzoic acid), is a derivative of benzoic acid with a bromo-substituted phenylethyl side chain. It is a highly versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. --- ### 🔬 Chemical Structure and Properties - Molecular Formula: C₁₅H₁₃BrO₂ - Molar Mass: 301.18 g/mol - Structure: The compound consists of a benzoic acid core (a benzene ring with a carboxylic acid group) and a 2-bromo-1-phenylethyl side chain. - Functional Groups: - Carboxylic acid group (-COOH) - Bromo group (-Br) - Phenylethyl group (-C₆H₅CH₂CH₂-) - Physical Properties: - Appearance: White to yellow crystalline solid - Melting Point: ~180–185°C (reported values) - Solubility: Soluble in ethanol, methanol, and DMSO, but sparingly soluble in water - pKa: ~4.5 (for the carboxylic acid group) --- ### 🧪 Biological and Medicinal Applications #### 1. Anticancer Agent - The bromine atom and aromatic ring system may enhance interactions with DNA and proteins, making it a potential anticancer agent. - Mechanism: It may inhibit kinases (such as EGFR and HER2) involved in cancer cell proliferation. - Potential Use: Targeted therapy for breast, lung, and other cancers. #### 2. Antimicrobial Activity - The bromine group and aromatic structure may confer antimicrobial properties, especially against Gram-positive bacteria. - Mechanism: It may disrupt bacterial cell membranes or inhibit essential enzymes. #### 3. Anti-inflammatory and Anti-oxidant Properties - The phenyl group and carboxylic acid may contribute to anti-inflammatory and antioxidant activity. - Potential Use: As an anti-inflammatory agent or neuroprotective compound. #### 4. Drug Delivery and Nanotechnology - The phenyl group can be used for surface functionalization of nanoparticles or drug carriers. - It may be used to form stable complexes with nanomaterials, enabling targeted drug delivery. --- ### 🧪 Pharmacokinetics and Toxicology - Absorption: Moderate bioavailability due to hydrophilic carboxylic acid and lipophilic phenyl group. - Distribution: Likely to distribute in lipid-rich tissues. - Metabolism: The bromine atom may be metabolized to bromide ions, and the carboxylic acid may be hydrolyzed. - Excretion: Primarily via renal excretion of metabolites. - Toxicity: Requires careful evaluation, as bromine may have toxic effects at high concentrations. --- ### 🧪 Synthetic Applications - Building Block: The compound can be used as a precursor in the synthesis of more complex molecules, such as pharmaceuticals, agrochemicals, and materials. - Functionalization: The bromine and phenyl groups are reactive sites for further chemical modifications, such as acylation, alkylation, or coupling reactions. - Green Chemistry: The brominated side chain can be used in sustainable synthesis pathways, especially when selective functionalization is required. --- ### 🔬 Research and Development - Pharmaceuticals: Ongoing research is exploring its potential as a lead compound for cancer therapy and antimicrobial drugs. - Materials Science: It may be used in the development of new polymers, coatings, or electronic materials due to its aromatic and halogenated structure. - Nanotechnology: The brominated phenyl group can be used for surface functionalization of nanoparticles for drug delivery or sensors. --- ### 🧪 Conclusion 4-(2-bromo-1-phenylethyl)benzoic acid is a versatile organic compound with potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure—combining a benzoic acid core with a brominated phenylethyl side chain—makes it a promising candidate for drug development, antimicrobial agents, and functional materials. Ongoing research is likely to uncover new applications and synthetic pathways for this compound in the future. --- ### 📚 References (for Further Reading) - Organic Chemistry Textbooks: For understanding the structure and reactivity of brominated aromatic compounds. - Pharmaceutical Chemistry Journals: For research on anticancer and antimicrobial agents. - Materials Science Journals: For applications in nanotechnology and functional materials. - Green Chemistry Reviews: For sustainable synthesis pathways involving brominated compounds. --- If you're looking for specific synthesis routes, biological activity data, or application in a particular field, feel free to ask for more detailed information!